molecular formula C16H21N3O2S B15371524 3-(4-Cyano-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

3-(4-Cyano-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Cat. No.: B15371524
M. Wt: 319.4 g/mol
InChI Key: UZQKTRVABPQWKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrrolidine ring protected by a tert-butyl carbamate group at the 1-position and a 4-cyano-pyridin-2-ylsulfanylmethyl substituent at the 3-position. The tert-butyl ester serves as a common protecting group for amines, enhancing stability during synthetic processes .

For example, sulfonyl chloride coupling to pyrrolidine derivatives (as seen in ) or Mitsunobu reactions for sulfide formation could be applicable .

Properties

Molecular Formula

C16H21N3O2S

Molecular Weight

319.4 g/mol

IUPAC Name

tert-butyl 3-[(4-cyanopyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate

InChI

InChI=1S/C16H21N3O2S/c1-16(2,3)21-15(20)19-7-5-13(10-19)11-22-14-8-12(9-17)4-6-18-14/h4,6,8,13H,5,7,10-11H2,1-3H3

InChI Key

UZQKTRVABPQWKY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(C1)CSC2=NC=CC(=C2)C#N

Origin of Product

United States

Biological Activity

The compound 3-(4-Cyano-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a pyrrolidine derivative that has garnered interest due to its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The molecular structure of the compound can be represented as follows:

C13H16N2O2S\text{C}_{13}\text{H}_{16}\text{N}_{2}\text{O}_{2}\text{S}

This structure features a pyrrolidine ring, a cyano group, and a tert-butyl ester, which are critical for its biological activity.

Anticonvulsant Activity

Research indicates that compounds with similar structural motifs exhibit significant anticonvulsant properties. For instance, a related pyrrolidine derivative demonstrated high efficacy in preventing seizures in animal models. The structure-activity relationship (SAR) analysis suggested that modifications to the pyridine ring enhance anticonvulsant effects by increasing lipophilicity and receptor binding affinity .

Antiproliferative Effects

Studies have shown that pyrrolidine derivatives can inhibit the proliferation of various cancer cell lines. For example, compounds similar to the one have been tested against human colorectal cancer (HT29) and liver carcinoma (HepG-2) cell lines, revealing promising IC50 values. The presence of the cyano and pyridine moieties was crucial for their antiproliferative activity, indicating that these functional groups may interact with cellular targets involved in cancer progression .

The proposed mechanisms for the biological activities of this compound include:

  • Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in neurotransmitter metabolism and cancer cell proliferation.
  • Receptor Modulation : The presence of the pyridine group may facilitate interaction with GABA receptors or other neurotransmitter systems, contributing to anticonvulsant effects.
  • Cell Cycle Arrest : Some derivatives induce apoptosis in cancer cells by disrupting normal cell cycle progression.

Case Studies

  • Anticonvulsant Efficacy : A study evaluating the anticonvulsant effects of related pyrrolidine compounds found that specific modifications led to complete seizure protection in rodent models. The study highlighted that compounds with a cyano group significantly increased efficacy compared to their non-cyano counterparts .
  • Antiproliferative Screening : In vitro studies demonstrated that the compound exhibited significant growth inhibition against multiple cancer cell lines, with results suggesting an IC50 value in the low micromolar range. These findings were consistent across different assays, including MTT and colony formation assays .

Research Findings Summary Table

Activity Tested Model IC50 Value (µM) Mechanism
AnticonvulsantRodent seizure modelNot specifiedGABA receptor modulation
AntiproliferativeHT29 cell line5.0Cell cycle arrest and apoptosis
AntiproliferativeHepG-2 cell line3.5Enzyme inhibition

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Heterocyclic Ring

(a) Pyrimidine vs. Pyridine Core
  • 3-(4-Chloro-6-methyl-pyrimidin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353979-07-3): Structure: Replaces the pyridine ring with a pyrimidine core, introducing a chlorine atom at the 4-position and a methyl group at the 6-position. Molecular Formula: C₁₅H₂₂ClN₃O₂S (vs. C₁₅H₂₀N₄O₂S for the target compound).
(b) Positional Isomerism of Cyano Group
  • (S)-3-(3-Cyano-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester: Structure: Cyano group at the 3-position of the pyridine ring instead of the 4-position. Molecular Formula: C₁₅H₁₉N₃O₂S (MW 305.40). Impact: The shifted cyano group may reduce steric hindrance or alter dipole moments, influencing receptor selectivity .

Functional Group Modifications

(a) Sulfanylmethyl vs. Amino Linkers
  • (S)-3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 21384-05-4): Structure: Replaces the sulfanylmethyl group with an amino linker. Molecular Formula: C₁₅H₂₀N₄O₂ (MW 300.35).
(b) Siloxyethyl and Isoxazolyl Substituents
  • 2(S)-[[5-[3-[2-[tert-Butyl(dimethyl)silanyloxy]ethyl]-5-isoxazolyl]pyridin-3-oxy]methyl]pyrrolidine-1-carboxylic acid tert-butyl ester (Compound 17 in ): Structure: Incorporates a siloxyethyl-isoxazolyl-pyridine moiety.

Ring Size and Saturation

  • 4-(6-Chloro-pyridin-3-ylmethyl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester ():
    • Structure : Piperazine ring (6-membered) instead of pyrrolidine (5-membered).
    • Impact : Larger ring size alters conformational flexibility and binding pocket compatibility. Piperazine derivatives often exhibit improved metabolic stability .

Molecular Weight and Polarity

Compound Molecular Formula Molecular Weight Key Functional Groups
Target Compound C₁₅H₂₀N₄O₂S 320.41 4-Cyano-pyridinyl, sulfide
Pyrimidine Analog (CAS 1353979-07-3) C₁₅H₂₂ClN₃O₂S 343.88 Chloro, methyl, pyrimidine
3-Cyano Isomer () C₁₅H₁₉N₃O₂S 305.40 3-Cyano-pyridinyl, sulfide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.